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Washington D.C. - A series of executive orders signed in 2025 have ushered in a new era of
federal oversight for scientific research, leading to the abrupt termination of hundreds of grants,
stalling critical projects, and creating an atmosphere of uncertainty within the academic
community. Researchers in fields deemed low-priority by the current administration, such as
climate change, diversity, equity, and inclusion (DEI), and LGBTQ+ health, have been
disproportionately affected, raising concerns about the future of scientific inquiry and innovation
in the United States.

The most sweeping of these is the August 7, 2025, executive order that grants political
appointees new authority to review and approve federal research grants to ensure they align
with the administration's priorities.[1] This has led to a contentious shift in the grant approval
process, which has traditionally been guided by peer review. Critics argue that this move
politicizes science and undermines the merit-based system that has been the bedrock of
American research for decades.

This report presents a series of comparison guides detailing case studies of research projects
impacted by these new executive orders. The guides provide an objective look at the research
that has been defunded, including its stated goals, methodologies, and, where available,
preliminary findings. It also explores the alternatives researchers are pursuing in the face of
these funding challenges.
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Comparison Guide 1: Research on Diversity, Equity,
and Inclusion (DEI) and LGBTQ+ Health

Research projects focusing on DEI and the health of LGBTQ+ individuals have been
significantly impacted by the new executive orders. The administration has explicitly stated that
it will not fund initiatives that "promote 'anti-American values™ or recognize sex beyond a male-
female binary. This has resulted in the termination of numerous grants aimed at understanding
and addressing health disparities within these communities.

Case Study: Dr. Brittany Charlton, Harvard T.H. Chan
School of Public Health

Dr. Brittany Charlton, a leading researcher in LGBTQ+ health, had multiple NIH-funded grants

abruptly terminated. Her work focused on critical areas of health disparities affecting the

LGBTQ+ community.

Research Project Title

Stated Goals

Quantitative Data (Pre-
Termination)

Obstetrical Outcomes for
Lesbhian, Gay, and Bisexual

Women

To document and analyze
obstetrical outcomes for sexual
minority women to identify and

mitigate health disparities.

Data from the Nurses' Health
Study Il cohort, including
92,314 women, was being
analyzed to compare

outcomes.[2]

Impact of Discriminatory Laws
on LGBTQ+ Youth Mental
Health

To investigate the correlation
between discriminatory
legislation and mental health
outcomes among LGBTQ+

adolescents.

The project was designed to
collect and analyze
longitudinal data from national

surveys of youth.

Experimental Protocols:

Dr. Charlton's research on obstetrical outcomes utilized a longitudinal cohort study design,

analyzing data from the Nurses' Health Study II. This involved statistical analysis of large

datasets to identify trends and disparities in health outcomes based on sexual orientation. The
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study on the mental health of LGBTQ+ youth was designed as a prospective cohort study,
intending to follow a large group of adolescents over time to assess the impact of new
legislation on their mental well-being. Data collection methods were to include validated mental
health questionnaires and tracking of legislative changes at the state level.

Alternative Approaches:

In response to the termination of her federal funding, Dr. Charlton and her colleagues are
actively seeking alternative funding from private foundations and philanthropic organizations
that prioritize LGBTQ+ health research.[3] They are also focusing on publishing findings from
previously collected data to ensure the knowledge gained is not lost.

Data Collection Data Analysis Dissemination
National Youth Surveys »-| Correlation Analysis of Laws and Mental Health »| Policy Briefs
Nurses' Health Study II Cohort Data »{ Statistical Analysis of Obstetrical Outcomes »| Peer-Reviewed Publications

Click to download full resolution via product page
Workflow for Dr. Charlton's LGBTQ+ Health Research.

Comparison Guide 2: Climate Change Research

The executive orders have also taken a direct aim at climate change research, with the
administration seeking to reshape the U.S. Global Change Research Program and withdrawing
from international climate agreements.[4] The stated goal is to increase domestic fossil fuel
production, leading to the cancellation of numerous grants funding research into the impacts of
climate change and the development of renewable energy technologies.

Case Study: Dr. Kelton Minor, Columbia University

Dr. Kelton Minor, a postdoctoral research scientist at Columbia University's Data Science
Institute, had his NIH Director's Early Independence Award canceled. His research leverages
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large-scale datasets to understand human adaptation to environmental changes.

Quantitative Data (Pre-

Research Project Title Stated Goals o
Termination)
To use large-scale datasets Analysis of data from over
] from wearables and social 47,000 individuals across 68
Human Adaptation to ] ] ) o
) media to study how climate countries showed that rising
Environmental and ] )
] change impacts human well- ambient temperatures are
Technological Changes o ] )
being, including sleep and eroding human sleep globally.
mental health. [5]

Experimental Protocols:

Dr. Minor's research employed a "planetary social and behavioral data science" approach. This
involved the collection and analysis of massive, passively collected datasets, such as those
from sleep-tracking wearables and sentiment analysis of social media posts. For example, his
sleep study analyzed billions of minute-level sleep observations to correlate sleep patterns with
temperature fluctuations. This methodology allows for real-world, large-scale insights into the
subtle but significant impacts of climate change on human populations.

Alternative Approaches:

Following the cancellation of his grant, Dr. Minor has been vocal about the impact on his
research and career. He and other researchers in similar positions are exploring funding
opportunities from private foundations, international research councils, and universities that
have committed to supporting climate change research. There is also a growing movement to
create "data rescue" projects to archive and preserve valuable climate data that may be at risk
of being lost due to the shift in federal priorities.
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Impact of Executive Order on Climate Research.

The Broader Impact and the Search for Alternatives

The cancellation of hundreds of NIH grants at Columbia University, totaling approximately $250
million, exemplifies the widespread impact of the new executive orders.[6] The university
announced that nearly 180 researchers would receive termination or nonrenewal notices.[7]
While the administration cited the university's response to on-campus protests as the reason
for the cancellations, the move has been widely criticized as an attack on academic freedom
and scientific research.

In response to these challenges, the scientific community is exploring a range of alternative
funding mechanisms. These include:

o Private Foundations and Philanthropy: Organizations like the Bill & Melinda Gates
Foundation and the Chan Zuckerberg Initiative are increasingly seen as vital sources of
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support for basic and applied research.[8]

o Crowdfunding: Platforms that allow researchers to appeal directly to the public for funding
are gaining traction for smaller-scale projects.[9]

« International Collaboration: Researchers are forging stronger partnerships with international
institutions and funding bodies to sustain their work.

o University-led Initiatives: Some universities are establishing internal funds to provide bridge
funding for researchers who have lost federal grants.

The long-term consequences of this shift in federal research policy remain to be seen.
However, the immediate impact is a significant disruption to the scientific enterprise, with the
potential to delay critical discoveries and discourage the next generation of scientists. The
scientific community's ability to adapt and find new models of support will be crucial in
navigating this challenging new landscape.
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 To cite this document: BenchChem. [New Executive Orders Send Shockwaves Through
Scientific Research Landscape]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207757#case-studies-of-research-projects-
impacted-by-the-new-executive-order]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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